Cas no 1369774-65-1 (2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene)

• Product Name: 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene
• CAS No: 1369774-65-1
• MF: C₁₀H₁₀ClF
• MW: 184.637805461884
• CID: 5074589
• Update Time: 2025-06-23

2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene

• Inchi： 1S/C10H10ClF/c11-9-6-8(3-4-10(9)12)5-7-1-2-7/h3-4,6-7H,1-2,5H2
• InChI Key： RIDVLMKDVNEZAH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene

2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene (CAS No. 1369774-65-1): An Overview of Its Properties and Applications in Modern Chemistry

2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene (CAS No. 1369774-65-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of halogen substituents and a cyclopropylmethyl group, which endow it with a range of valuable properties and potential applications.

The molecular structure of 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene consists of a benzene ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 1-position, and a cyclopropylmethyl group at the 4-position. The presence of these functional groups imparts distinct chemical reactivity and physical properties to the molecule, making it an attractive starting material for various synthetic transformations.

In the realm of organic synthesis, 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene serves as a valuable building block for the synthesis of complex organic molecules. Its reactivity can be harnessed through various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and cross-coupling reactions. Recent studies have highlighted its utility in the construction of biologically active compounds and pharmaceutical intermediates.

One notable application of 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene is in the development of novel drugs and therapeutic agents. The presence of halogen substituents, particularly chlorine and fluorine, can significantly influence the pharmacological properties of molecules. For instance, fluorine atoms can enhance metabolic stability and improve binding affinity to biological targets, while chlorine atoms can modulate lipophilicity and solubility. These properties make 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene an ideal candidate for drug design and optimization.

In addition to its role in medicinal chemistry, 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene has found applications in materials science. The unique combination of halogen substituents and the cyclopropylmethyl group can be leveraged to design advanced materials with tailored properties. For example, recent research has explored the use of this compound in the synthesis of functional polymers and coatings with enhanced thermal stability and mechanical strength.

The synthesis of 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the sequential introduction of halogen substituents onto a benzene ring followed by the attachment of the cyclopropylmethyl group. Advances in catalytic methods have further improved the efficiency and selectivity of these synthetic pathways.

The physical properties of 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene, such as its boiling point, melting point, and solubility, are influenced by its molecular structure. These properties are crucial for its handling and storage in laboratory settings. Additionally, understanding these properties is essential for optimizing its use in various chemical processes and applications.

Safety considerations are paramount when working with 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and adhering to standard operating procedures (SOPs) for chemical handling.

In conclusion, 2-Chloro-4-(cyclopropylmethyl)-1-fluorobenzene (CAS No. 1369774-65-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure makes it an invaluable tool for organic synthesis, drug development, and materials science. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in modern chemistry.